Cas no 10357-04-7 (2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-methoxy-5-methyl-)

• Product Name: 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-methoxy-5-methyl-
• CAS No: 10357-04-7
• MF: C₁₁H₁₆N₂O₆
• MW: 272.254543304443
• CID: 236663
• PubChem ID: 262509
• Update Time: 2025-04-19

2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 1-b-D-arabinofuranosyl-4-methoxy-5-methyl-
• 1-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-methoxy-5-methylpyrimidin-2-one
• 4-methoxy-5-methyl-1-pentofuranosylpyrimidin-2(1h)-one
• AC1L67MU
• AC1Q6C4V
• AR-1G3102
• NCIOpen2_006107
• NSC96294
• 10357-04-7
• CHEMBL1864550
• NSC-96294
• MLS002703333
• SMR001570055
• DTXSID40294385

• Inchi： 1S/C11H16N2O6/c1-5-3-13(11(17)12-9(5)18-2)10-8(16)7(15)6(4-14)19-10/h3,6-8,10,14-16H,4H2,1-2H3
• InChI Key： QQHJIFDQYYTTCF-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(N=C(C(C)=C1)OC)=O)O)O

Computed Properties

• Exact Mass: 272.10100
• Monoisotopic Mass: 272.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 485.4°Cat760mmHg
• Flash Point: 247.4°C
• Refractive Index: 1.642
• PSA: 114.04000
• LogP: -1.82820